methyl 4-fluoro-2-hydroxybutanoate
Overview
Description
Methyl 4-fluoro-2-hydroxybutanoate is a chemical compound with the molecular formula C4H7FO2. It is a colorless liquid with a fruity odor and is soluble in ethanol, acetone, and ether. It is used in the synthesis of various chemical compounds and has a wide range of applications in scientific research.
Scientific Research Applications
Methyl 4-fluoro-2-hydroxybutanoate is used in a wide range of scientific research applications. It is used as a reagent in the synthesis of various compounds, such as 4-fluoro-2-hydroxybutanoic acid esters, 4-fluoro-2-hydroxybutanoic acid amides, and 4-fluoro-2-hydroxybutanoic acid amine derivatives. It is also used as a starting material in the synthesis of various compounds, such as 4-fluoro-2-hydroxybutanoic acid esters, 4-fluoro-2-hydroxybutanoic acid amides, and 4-fluoro-2-hydroxybutanoic acid amine derivatives. Furthermore, it is used in the synthesis of pharmaceuticals, such as antifungal and anti-inflammatory agents.
Mechanism of Action
The mechanism of action of methyl 4-fluoro-2-hydroxybutanoate is not fully understood. However, it is believed that it works by inhibiting the activity of enzymes involved in the metabolism of fatty acids and other compounds.
Biochemical and Physiological Effects
Methyl 4-fluoro-2-hydroxybutanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of fatty acid synthase, an enzyme involved in the synthesis of fatty acids. It has also been shown to inhibit the activity of 5-lipoxygenase, an enzyme involved in the metabolism of arachidonic acid. Furthermore, it has been shown to have anti-inflammatory and anti-fungal properties.
Advantages and Limitations for Lab Experiments
Methyl 4-fluoro-2-hydroxybutanoate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for extended periods of time. However, it is volatile and can be easily degraded by light and heat. Furthermore, it is not soluble in water and must be used in combination with other solvents.
Future Directions
There are a number of potential future directions for methyl 4-fluoro-2-hydroxybutanoate. One potential future direction is the development of new synthetic methods for its synthesis. Another potential future direction is the development of new applications for its use in scientific research. Additionally, there is potential for further research into its biochemical and physiological effects. Finally, there is potential for further research into its advantages and limitations for laboratory experiments.
Synthesis Methods
Methyl 4-fluoro-2-hydroxybutanoate can be synthesized from the reaction of 4-fluorobutyric acid and methanol in the presence of a base catalyst. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The product can then be isolated by distillation or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-fluoro-2-hydroxybutanoate involves the conversion of starting material 4-fluorobutyric acid to the final product through a series of chemical reactions.", "Starting Materials": [ "4-fluorobutyric acid", "Methanol", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate" ], "Reaction": [ "Step 1: 4-fluorobutyric acid is reacted with methanol and sulfuric acid to form methyl 4-fluorobutanoate.", "Step 2: The resulting product from step 1 is then reacted with sodium hydroxide to form sodium 4-fluorobutanoate.", "Step 3: Sodium 4-fluorobutanoate is then reacted with methyl iodide to form methyl 4-fluorobutanoate.", "Step 4: The product from step 3 is then reacted with sodium bicarbonate to form methyl 4-fluoro-2-hydroxybutanoate.", "Step 5: The final product is purified using magnesium sulfate to remove any impurities." ] } | |
CAS RN |
63904-99-4 |
Product Name |
methyl 4-fluoro-2-hydroxybutanoate |
Molecular Formula |
C5H9FO3 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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